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Compound of Interest

Compound Name: 4-Heptylphenol

Cat. No.: B162531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct toxicological data is available for 4-Heptylphenol. This guide

summarizes the existing information and incorporates data from structurally related and well-

studied alkylphenols, such as 4-octylphenol and 4-nonylphenol, to provide a comprehensive

overview of the potential toxicological profile. All data derived from surrogate compounds are

explicitly identified.

Executive Summary
4-Heptylphenol is an alkylphenol that, based on available data and the toxicological profiles of

related compounds, is classified as harmful if swallowed, a skin and eye irritant, and very toxic

to aquatic life with long-lasting effects.[1][2] It is recognized as an endocrine-disrupting

chemical, primarily due to its ability to interact with estrogen receptors.[1] While specific

quantitative toxicity values for 4-Heptylphenol are not extensively documented in publicly

available literature, this guide provides a detailed examination of its known properties and

infers its potential toxicological endpoints by drawing comparisons with other C4-C9

alkylphenols.
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Property Value Source

CAS Number 1987-50-4 [1]

Molecular Formula C₁₃H₂₀O [1]

Molecular Weight 192.30 g/mol

Appearance
Colorless to pale yellow liquid

or solid
[2]

Water Solubility 11.11 mg/L at 25°C [2]

Log P (octanol/water) 5.13 (estimated) [3]

Toxicological Data
Acute Toxicity
Specific experimental LD50 values for 4-Heptylphenol are not readily available. However, an

Acute Toxicity Estimate (ATE) for oral exposure is reported.

Endpoint Value Species Route Source

LD50 (ATE) 500 mg/kg Not specified Oral

The GHS classification of "Acute Toxicity 4 (Oral)" suggests a potential LD50 value in the range

of 300 to 2000 mg/kg.[1]

Skin and Eye Irritation
4-Heptylphenol is classified as a skin and eye irritant.[1][2]

Repeated Dose Toxicity
No specific repeated dose toxicity studies (sub-acute, sub-chronic, or chronic) for 4-
Heptylphenol were identified. For related alkylphenols, such as 4-tert-octylphenol, repeated

dose studies in rodents have identified effects on the liver, kidney, and reproductive organs.

Developmental and Reproductive Toxicity (DART)
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Direct DART studies on 4-Heptylphenol are not available. However, as an endocrine disruptor,

it is presumed to have the potential to interfere with reproductive and developmental

processes. Studies on other alkylphenols, like 4-nonylphenol and 4-tert-octylphenol, have

demonstrated adverse effects on the reproductive systems of fish and mammals.[4]

Genotoxicity and Carcinogenicity
No specific genotoxicity or carcinogenicity studies for 4-Heptylphenol were found in the

reviewed literature. There is no harmonized classification for carcinogenicity or mutagenicity for

4-heptylphenol from ECHA.[5]

Ecotoxicological Data
4-Heptylphenol is classified as very toxic to aquatic life with long-lasting effects (Aquatic Acute

1, Aquatic Chronic 1).[1] While specific LC50/EC50 values for 4-Heptylphenol are not

consistently reported, data for related alkylphenols indicate high toxicity to aquatic organisms.

Surrogate Data for Alkylphenols (4-Nonylphenol and 4-Octylphenol):[4]

Species Endpoint Value (µg/L)

Fish Acute LC50 17 - 3,000

Invertebrates Acute EC50 20 - 3,000

Algae Acute EC50 27 - 2,500

Fish Chronic NOEC as low as 6

Invertebrates Chronic NOEC as low as 3.7

Endocrine Disruption
4-Heptylphenol is listed as an endocrine-disrupting chemical.[1] The primary mechanism of

endocrine disruption for alkylphenols is their ability to mimic the natural hormone 17β-estradiol

and bind to estrogen receptors (ERs), primarily ERα and ERβ. This interaction can trigger

estrogenic responses and disrupt normal endocrine signaling. Some alkylphenols have also

been shown to exhibit anti-androgenic activity and interfere with steroidogenesis.
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Estrogenic Activity
In vitro studies on a range of alkylphenols have demonstrated their ability to bind to estrogen

receptors and induce estrogen-responsive gene expression and cell proliferation.[6] The

estrogenic potency of alkylphenols generally increases with the length of the alkyl chain up to a

certain point.

Anti-Androgenic Activity
Some studies on alkylphenols, such as 4-octylphenol and 4-nonylphenol, have indicated

potential anti-androgenic activity, where they can inhibit the action of androgens.[7][8]

Effects on Steroidogenesis
Alkylphenols have been shown to interfere with the synthesis of steroid hormones

(steroidogenesis). For example, studies on 4-tert-octylphenol have demonstrated inhibition of

testosterone production in testicular cells.[9][10]

Signaling Pathways and Mechanisms of Action
The primary signaling pathway affected by 4-Heptylphenol, as with other estrogenic

alkylphenols, is the estrogen receptor signaling pathway.

Figure 1: Estrogen Receptor Signaling Pathway for 4-Heptylphenol.

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on 4-Heptylphenol are not

publicly available. However, standardized OECD guidelines are typically followed for the

toxicological evaluation of chemicals. Below are generalized workflows based on these

guidelines that would be applicable for assessing the toxicity of 4-Heptylphenol.

Acute Oral Toxicity (Following OECD Guideline 423)
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Start

Select Starting Dose
(e.g., 300 mg/kg)

Administer single oral dose
to 3 animals (usually female rats)

Observe for 14 days
(mortality, clinical signs)

Mortality Outcome?

Decrease dose
and repeat with 3 new animals

 0-1 death

Stop test.
Classify hazard.

 2-3 deaths

Increase dose
and repeat with 3 new animals

 3 deaths

Stop test.
Estimate LD50 > higher dose.
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Figure 2: Workflow for Acute Oral Toxicity Testing.

In Vitro Estrogen Receptor Transcriptional Activation
Assay (e.g., using MCF-7 cells)
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Culture estrogen-responsive cells
(e.g., MCF-7) containing an

 ERE-luciferase reporter gene

Treat cells with varying
concentrations of 4-Heptylphenol
(and positive/negative controls)

Incubate for a defined period
(e.g., 24 hours)

Lyse cells and add
luciferase substrate

Measure luminescence

Analyze data and determine
EC50 for estrogenic activity

End
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Figure 3: In Vitro Estrogen Receptor Activation Assay Workflow.
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Conclusion
4-Heptylphenol is a compound of toxicological concern due to its irritant properties, aquatic

toxicity, and, most notably, its endocrine-disrupting potential. While a significant data gap exists

for specific quantitative toxicological endpoints for 4-Heptylphenol, the available information

and data from structurally similar alkylphenols strongly suggest a risk profile that warrants

careful handling and risk management. Further research is needed to definitively characterize

the complete toxicological profile of 4-Heptylphenol, including its potential for chronic toxicity,

carcinogenicity, and specific effects on reproductive and developmental health. Researchers

and drug development professionals should consider the potential for estrogenic and other

endocrine-disrupting effects when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-n-Heptylphenol | C13H20O | CID 16143 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [wap.guidechem.com]

3. 4-heptyl phenol, 1987-50-4 [thegoodscentscompany.com]

4. iwaponline.com [iwaponline.com]

5. Substance Information - ECHA [echa.europa.eu]

6. Comparative evaluation of alkylphenolic compounds on estrogenic activity in vitro and in
vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Phenylphenols, biphenols, bisphenol-A and 4-tert-octylphenol exhibit alpha and beta
estrogen activities and antiandrogen activity in reporter cell lines - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Octylphenol reduces the expressions of steroidogenic enzymes and testosterone
production in mouse testis - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b162531?utm_src=pdf-body
https://www.benchchem.com/product/b162531?utm_src=pdf-body
https://www.benchchem.com/product/b162531?utm_src=pdf-body
https://www.benchchem.com/product/b162531?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-n-Heptylphenol
https://wap.guidechem.com/encyclopedia/4-n-heptylphenol-dic9692.html
http://www.thegoodscentscompany.com/data/rw1334241.html
https://iwaponline.com/wqrj/article/34/1/123/40406/Review-of-the-Aquatic-Toxicity-Estrogenic
https://echa.europa.eu/es/substance-information/-/substanceinfo/100.244.604
https://pubmed.ncbi.nlm.nih.gov/11936222/
https://pubmed.ncbi.nlm.nih.gov/11936222/
https://www.researchgate.net/publication/7594895_Evaluation_of_androgen_receptor_transcriptional_activities_of_bisphenol_A_octylphenol_and_nonylphenol_in_vitro
https://pubmed.ncbi.nlm.nih.gov/12161000/
https://pubmed.ncbi.nlm.nih.gov/12161000/
https://pubmed.ncbi.nlm.nih.gov/12161000/
https://pubmed.ncbi.nlm.nih.gov/17696135/
https://pubmed.ncbi.nlm.nih.gov/17696135/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Effects of neonatal exposure to 4-tert-octylphenol, diethylstilbestrol, and flutamide on
steroidogenesis in infantile rat testis - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Toxicological Profile of 4-Heptylphenol: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162531#toxicological-profile-of-4-heptylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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